4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine

• IUPAC Name: 4-[2-(2-phenylethyl)piperidin-1-yl]sulfonylmorpholine
• InChI: InChI=1S/C17H26N2O3S/c20-23(21,18-12-14-22-15-13-18)19-11-5-4-8-17(19)10-9-16-6-2-1-3-7-16/h1-3,6-7,17H,4-5,8-15H2
• InChI Key: YDXOEVDZRZQPMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCC2=CC=CC=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine, also known as PSEM, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. PSEM is a potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic transmission and plasticity in the central nervous system (CNS).

Mechanism of Action

4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine is a PAM of mGluR5, which means that it binds to a site on the receptor that is distinct from the glutamate-binding site and enhances the response of the receptor to glutamate. This results in the activation of downstream signaling pathways that are involved in synaptic plasticity, learning, and memory. This compound has been shown to selectively enhance the signaling of mGluR5, without affecting other glutamate receptors, such as NMDA and AMPA receptors.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the CNS. It enhances the long-term potentiation (LTP) of synaptic transmission, which is a cellular mechanism that underlies learning and memory. This compound also increases the release of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons. This compound has been shown to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the glutamatergic signaling in the amygdala and prefrontal cortex. This compound has also been shown to reduce the motor symptoms in animal models of Parkinson's disease, which may be due to its ability to enhance the dopaminergic signaling in the striatum.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine is its selectivity for mGluR5, which allows for the specific modulation of this receptor without affecting other glutamate receptors. This compound is also a small molecule, which makes it easy to administer in vitro and in vivo. However, one of the limitations of this compound is its relatively short half-life, which may require frequent dosing in some experiments. This compound is also a relatively new compound, and its long-term effects on the CNS are not yet fully understood.

Future Directions

There are several future directions for the research of 4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine. One direction is to investigate the potential therapeutic applications of this compound in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. Another direction is to study the molecular mechanisms underlying the selective modulation of mGluR5 by this compound, which may provide insights into the development of more potent and selective modulators of this receptor. Additionally, the development of novel PAMs of mGluR5 may lead to the discovery of new drug targets for the treatment of CNS disorders.

Synthesis Methods

The synthesis of 4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine involves the reaction of 4-morpholine sulfonamide with 2-phenylethylamine and piperidine in the presence of a catalyst. The final product is obtained after purification using column chromatography. The yield of this compound is typically around 50%, and the purity is >98%.

Scientific Research Applications

4-{[2-(2-phenylethyl)-1-piperidinyl]sulfonyl}morpholine has been extensively studied in various fields of research, including neuroscience, psychiatry, and drug discovery. In neuroscience, this compound has been shown to enhance synaptic plasticity and improve cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In psychiatry, this compound has been proposed as a potential treatment for schizophrenia, as it can normalize the disrupted glutamatergic signaling in the CNS. In drug discovery, this compound has been used as a tool compound to study the function of mGluR5 and its role in various physiological processes.